molecular formula C24H19N3O2 B593513 RigidinC2 Cpd7 CAS No. 1616967-52-2

RigidinC2 Cpd7

Cat. No. B593513
CAS RN: 1616967-52-2
M. Wt: 381.4
InChI Key: ZRRBLKLCAVULNS-UHFFFAOYSA-N
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Description

RigidinC2 Cpd7 is a microtubule-targeting agent with antiproliferative activity . It is an analog of marine alkaloid rigidins and is considered a potential anticancer agent .


Molecular Structure Analysis

The CAS Number of RigidinC2 Cpd7 is 1616967-52-2 . The molecular formula is C24H19N3O2 . The molecular weight is 381.40 .


Physical And Chemical Properties Analysis

RigidinC2 Cpd7 is a solid compound that is soluble in DMSO to 100 mM . The molecular formula is C24H19N3O2, and the molecular weight is 381.40 .

Scientific Research Applications

Microtubule-Targeting Agent

RigidinC2 Cpd7 is a microtubule-targeting agent . Microtubules are a component of the cytoskeleton, playing crucial roles in maintaining cell shape, enabling cell motility, and facilitating intracellular transport. Therefore, RigidinC2 Cpd7 could be used in research related to these cellular processes.

Antiproliferative Activity

RigidinC2 Cpd7 exhibits antiproliferative activity . This means it can inhibit cell growth and multiplication, making it a potential tool in the study of cell cycle regulation and the development of antiproliferative drugs.

Analog of Marine Alkaloid Rigidins

RigidinC2 Cpd7 is an analog of marine alkaloid rigidins . Marine alkaloids are a class of compounds derived from marine organisms, known for their diverse biological activities. As an analog, RigidinC2 Cpd7 could be used to study the structure-activity relationships of rigidins and their biological effects.

Potential Anticancer Agent

Given its microtubule-targeting and antiproliferative properties, RigidinC2 Cpd7 is a potential anticancer agent . It could be used in cancer research, particularly in the development and testing of new anticancer drugs.

Chemical Structure Study

The chemical structure of RigidinC2 Cpd7, which is 6-Benzoyl-2-(pent-4-ynyl)-5-phenyl-1H-pyrrolo[2,3-d]pyrimidin-4(7H)-one , makes it a useful compound in the study of chemical reactions and synthesis methods involving pyrrolopyrimidinones.

Solubility Research

RigidinC2 Cpd7 is soluble in DMSO to 100 mM . This property could be important in research related to drug formulation and delivery, where solubility can greatly affect a drug’s bioavailability and efficacy.

properties

IUPAC Name

6-benzoyl-2-pent-4-ynyl-5-phenyl-1,2,3,4a,5,6,7,7a-octahydropyrrolo[2,3-d]pyrimidin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H25N3O2/c1-2-3-6-15-18-25-23-20(24(29)26-18)19(16-11-7-4-8-12-16)21(27-23)22(28)17-13-9-5-10-14-17/h1,4-5,7-14,18-21,23,25,27H,3,6,15H2,(H,26,29)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HNXFQONOOVSKBT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CCCCC1NC2C(C(C(N2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4)C(=O)N1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H25N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

387.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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